Cas no 82507-48-0 (4-Pentenal, 2,4-dimethyl-, (2S)-)

4-Pentenal, 2,4-dimethyl-, (2S)- structure
82507-48-0 structure
Product name:4-Pentenal, 2,4-dimethyl-, (2S)-
CAS No:82507-48-0
MF:C7H12O
MW:112.16958
CID:689391
PubChem ID:11788277

4-Pentenal, 2,4-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenal, 2,4-dimethyl-, (2S)-
    • (2S)-2,4-dimethylpent-4-enal
    • SCHEMBL5619694
    • 82507-48-0
    • DTXSID90472590
    • Inchi: InChI=1S/C7H12O/c1-6(2)4-7(3)5-8/h5,7H,1,4H2,2-3H3/t7-/m0/s1
    • InChI Key: AUYPKQURWYJDFV-ZETCQYMHSA-N
    • SMILES: CC(CC(=C)C)C=O

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

4-Pentenal, 2,4-dimethyl-, (2S)- Related Literature

Additional information on 4-Pentenal, 2,4-dimethyl-, (2S)-

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